molecular formula C13H16N2O2 B8732114 (+/-)-3-Isopropyl-5-methyl-5-phenylimidazoline-2,4-dione

(+/-)-3-Isopropyl-5-methyl-5-phenylimidazoline-2,4-dione

Cat. No. B8732114
M. Wt: 232.28 g/mol
InChI Key: NNUKKGAXRLMSRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(+/-)-3-Isopropyl-5-methyl-5-phenylimidazoline-2,4-dione is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality (+/-)-3-Isopropyl-5-methyl-5-phenylimidazoline-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (+/-)-3-Isopropyl-5-methyl-5-phenylimidazoline-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H16N2O2

Molecular Weight

232.28 g/mol

IUPAC Name

5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione

InChI

InChI=1S/C13H16N2O2/c1-9(2)15-11(16)13(3,14-12(15)17)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,17)

InChI Key

NNUKKGAXRLMSRB-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C(=O)C(NC1=O)(C)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of (±)-5-methyl-5-phenylhydantoin (3.0 g, 15.7 mmol) in DMF (20 mL) was added potassium carbonate (2.6 g, 18.9 mmol) and 2-iodopropane (3.2 g, 18.9 mmol). The reaction was stirred at ambient temperature for 18 h and then partitioned between EtOAc (100 mL) and H2O (100 mL). The layers were separated and the aqueous phase was extracted further with EtOAc (2×100 mL). The combined organic extracts were washed with brine (100 mL), dried over MgSO4, filtered and concentrated under reduced pressure. The crude product was purified by silica gel chromatography, eluting with a gradient of hexane:EtOAc—75:25 to 50:50, to give the title compound. MS: m/z=233 (M+1).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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